Cas no 1403767-28-1 (3,3-Dimethyl-1-oxoisoindoline-5-carbonitrile)

• Product Name: 3,3-Dimethyl-1-oxoisoindoline-5-carbonitrile
• CAS No: 1403767-28-1
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD23703554
• CID: 2093866
• PubChem ID: 71743861
• Update Time: 2025-10-05

3,3-Dimethyl-1-oxoisoindoline-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-1-oxoisoindoline-5-carbonitrile
• 3,3-Dimethyl-1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile
• 1403767-28-1
• MFCD23703554
• DB-240733
• AS-42279
• 3,3-dimethyl-1-oxo-isoindoline-5-carbonitrile
• SCHEMBL14991742
• AKOS025290726
• ODITXVOCXCXIOY-UHFFFAOYSA-N
• CS-0059127
• 1440519-98-1
• 3,3-dimethyl-1-oxo-2H-isoindole-5-carbonitrile
• SY026492
• SB64456

• MDL： MFCD23703554
• Inchi： 1S/C11H10N2O/c1-11(2)9-5-7(6-12)3-4-8(9)10(14)13-11/h3-5H,1-2H3,(H,13,14)
• InChI Key： ODITXVOCXCXIOY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C#N)=CC=2C(C)(C)N1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9Ų

Additional information on 3,3-Dimethyl-1-oxoisoindoline-5-carbonitrile

3,3-Dimethyl-1-Oxoisoindoline-5-Carbonitrile: A Comprehensive Overview

The compound 3,3-Dimethyl-1-Oxoisoindoline-5-Carbonitrile, identified by the CAS number 1403767-28-1, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of isoindolines, which are known for their versatility in organic synthesis and their role as intermediates in the development of pharmaceutical agents. The presence of the oxo group at position 1 and the cyano group at position 5 introduces interesting electronic properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of isoindoline derivatives, including 3,3-Dimethyl-1-Oxoisoindoline-5-Carbonitrile, in drug discovery. The molecule's structure allows for significant functionalization, enabling researchers to explore its role as a scaffold for bioactive compounds. For instance, modifications at the methyl groups or the cyano group can lead to variations with enhanced pharmacokinetic properties or improved bioavailability. These findings underscore the importance of this compound as a building block in medicinal chemistry.

In addition to its pharmaceutical applications, 3,3-Dimethyl-1-Oxoisoindoline-5-Carbonitrile has shown promise in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics, such as semiconductors or light-emitting materials. Researchers have explored its ability to form self-assembled monolayers or integrate into polymer blends, demonstrating its potential in creating advanced materials with tailored properties.

The synthesis of 3,3-Dimethyl-1-Oxoisoindoline-5-Carbonitrile typically involves multi-step organic reactions, often utilizing coupling agents or oxidation techniques. Recent advancements in catalytic methods have made the synthesis more efficient and scalable, reducing production costs and improving yield. These improvements have facilitated its use in large-scale applications, further expanding its utility across industries.

In terms of biological activity, studies have shown that 3,3-Dimethyl-1-Oxoisoindoline-5-Carbonitrile exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests its potential as a lead compound for anti-inflammatory drug development. Furthermore, its ability to interact with cellular receptors has been explored in vitro models, providing insights into its mechanism of action and toxicity profile.

The environmental impact of 3,3-Dimethyl-1-Oxoisoindoline-5-Carbonitrile is another area of growing interest. Researchers have investigated its biodegradability and ecological fate under various conditions. Preliminary results indicate that the compound undergoes slow degradation under aerobic conditions, highlighting the need for responsible handling and disposal to minimize environmental risks.

In conclusion, 3,3-Dimethyl-1-Oxoisoindoline-5-Carbonitrile, CAS number 1403767-28-1, is a multifaceted compound with significant potential across diverse fields. Its structural features make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.